Methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate

• IUPAC Name: methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate
• InChI: InChI=1S/C11H8F6O3/c1-19-9(18)5-20-8-3-6(10(12,13)14)2-7(4-8)11(15,16)17/h2-4H,5H2,1H3
• InChI Key: AMLQVJSODCJJPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H8F6O3
• DSSTOX Substance ID: DTXSID201232024
• Molecular Weight: 302.17 g/mol
• CAS RN: 87964-31-6

Description

Methyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate is a useful research compound. Its molecular formula is C11H8F6O3 and its molecular weight is 302.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution containing 11.5 g (0.05 mole) of 3,5-ditrifluoromethylphenol, 3.3 g (0.05 mole) of 85% potassium hydroxide, 200 ml of N,N-dimethylformamide and 10 ml of water, 0.055 mole of methyl bromoacetate was added in one portion. The stirred reaction mixture was heated at 80°-90° C. for 22 hours. After cooling to 25° C., 500 ml of water and 500 ml of ethyl ether were added; and stirring was continued for 15 minutes. The separated ether layer was washed with water until neutral to litmus and dried over sodium sulfate. The ether was removed in vacuo at a maximum temperature of 80°-90° C. at 1-2 mm of Hg. A product with a melting point of 65°-67° C. (after recrystallization from heptane) was obtained with a yield of 99%.